6-Fluoro-1-benzothiophene-2-carbonyl chloride

• IUPAC Name: 6-fluoro-1-benzothiophene-2-carbonyl chloride
• InChI: InChI=1S/C9H4ClFOS/c10-9(12)8-3-5-1-2-6(11)4-7(5)13-8/h1-4H
• InChI Key: JTSBQVDTBOUFOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)SC(=C2)C(=O)Cl
• Molecular Formula: C9H4ClFOS
• DSSTOX Substance ID: DTXSID80597943
• Molecular Weight: 214.64 g/mol
• CAS RN: 142329-20-2

Description

6-Fluoro-1-benzothiophene-2-carbonyl chloride, also known as 6-Fluoro-2-benzothiazolyl chloride, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmaceuticals. This compound is a derivative of benzothiophene, which is a heterocyclic aromatic compound containing both sulfur and carbon atoms in its structure. The addition of a fluorine atom to the benzothiophene ring enhances its pharmacological properties and makes it an attractive target for drug development.

Mechanism of Action

The mechanism of action of 6-Fluoro-1-benzothiophene-2-carbonyl chloride is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and proliferation. The compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Fluoro-1-benzothiophene-2-carbonyl chloride are still being studied, but initial research suggests that the compound has a significant impact on various cellular processes. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death. Additionally, it has been found to modulate the expression of various genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Fluoro-1-benzothiophene-2-carbonyl chloride in lab experiments is its potent antitumor activity, which makes it a valuable tool for studying cancer cell biology and developing new cancer therapies. However, the compound's toxicity and potential side effects must be carefully considered when designing experiments, and appropriate safety measures must be taken to ensure the health and safety of researchers.

Future Directions

There are numerous future directions for research on 6-Fluoro-1-benzothiophene-2-carbonyl chloride. One potential area of focus is the development of new cancer therapies based on the compound's antitumor activity. Additionally, further research is needed to fully understand the compound's mechanism of action and its impact on various cellular processes. Finally, studies on the compound's potential side effects and toxicity will be critical in determining its safety and viability as a therapeutic agent.

Synthesis Methods

The synthesis of 6-Fluoro-1-benzothiophene-2-carbonyl chloride involves the reaction of 6-Fluoro-1-benzothiophene-2-carboxylic acid with thionyl chloride in the presence of a catalyst such as pyridine. This reaction results in the formation of the carbonyl chloride derivative, which can be further purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

The potential applications of 6-Fluoro-1-benzothiophene-2-carbonyl chloride in scientific research are vast and varied. One of the most significant applications is in the development of new pharmaceuticals. The compound has been shown to have potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders.